Ethyl 5-[(3-methoxyphenyl)carbamoyl]-4-methyl-2-{[(4-methylphenyl)carbonyl]amino}thiophene-3-carboxylate

• Molecular Formula: C24H24N2O5S
• Molecular Weight: 452.5 g/mol
• IUPAC Name: ethyl 5-[(3-methoxyphenyl)carbamoyl]-4-methyl-2-[(4-methylbenzoyl)amino]thiophene-3-carboxylate
• InChI: InChI=1S/C24H24N2O5S/c1-5-31-24(29)19-15(3)20(22(28)25-17-7-6-8-18(13-17)30-4)32-23(19)26-21(27)16-11-9-14(2)10-12-16/h6-13H,5H2,1-4H3,(H,25,28)(H,26,27)
• InChI Key: FOAAIEYIPPTVTK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C(=O)NC2=CC(=CC=C2)OC)NC(=O)C3=CC=C(C=C3)C

Description

ETHYL 5-[(3-METHOXYPHENYL)CARBAMOYL]-4-METHYL-2-(4-METHYLBENZAMIDO)THIOPHENE-3-CARBOXYLATE is a complex organic compound with a molecular formula of C24H24N2O5S

Preparation Methods

The synthesis of ETHYL 5-[(3-METHOXYPHENYL)CARBAMOYL]-4-METHYL-2-(4-METHYLBENZAMIDO)THIOPHENE-3-CARBOXYLATE involves multiple stepsReaction conditions often involve the use of specific reagents and catalysts to ensure the desired product is obtained with high yield and purity .

Chemical Reactions Analysis

ETHYL 5-[(3-METHOXYPHENYL)CARBAMOYL]-4-METHYL-2-(4-METHYLBENZAMIDO)THIOPHENE-3-CARBOXYLATE undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions typically involve reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the carbamoyl and benzamido groups, using reagents like alkyl halides or amines.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: It has been investigated for its potential biological activities, including anti-inflammatory and neuroprotective effects.

Medicine: Research has explored its potential as a therapeutic agent for various diseases, including neurodegenerative disorders.

Industry: It can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of ETHYL 5-[(3-METHOXYPHENYL)CARBAMOYL]-4-METHYL-2-(4-METHYLBENZAMIDO)THIOPHENE-3-CARBOXYLATE involves its interaction with specific molecular targets and pathways. It has been shown to inhibit certain enzymes and modulate signaling pathways, leading to its observed biological effects .

Comparison with Similar Compounds

Similar compounds to ETHYL 5-[(3-METHOXYPHENYL)CARBAMOYL]-4-METHYL-2-(4-METHYLBENZAMIDO)THIOPHENE-3-CARBOXYLATE include other thiophene derivatives and carbamoyl-substituted compounds. These compounds share similar structural features but may differ in their specific biological activities and applications .